Cas no 1805780-86-2 (2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one
• CAS No: 1805780-86-2
• MF: C₁₀H₉Br₂FO₂
• MW: 339.98366522789
• CID: 4974323
• Update Time: 2025-11-05

2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO2/c1-6(11)10(14)7-2-8(12)4-9(3-7)15-5-13/h2-4,6H,5H2,1H3
• InChI Key： PAYPFNUVROYGAR-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C=1)OCF)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1805780-86-2)

2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one, with the CAS number 1805780-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique brominated and fluoromethoxy-substituted phenyl structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one synthesis, CAS 1805780-86-2 applications, and fluoromethoxy phenyl derivatives to explore its potential in drug discovery and material science.

The molecular structure of 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one features two bromine atoms and a fluoromethoxy group, which contribute to its reactivity and versatility in chemical transformations. These functional groups make it a valuable building block for constructing complex molecules, particularly in the development of small-molecule inhibitors and agrochemical intermediates. Recent trends in the pharmaceutical industry highlight the growing demand for brominated ketones and fluorinated compounds, as they often exhibit enhanced biological activity and metabolic stability.

One of the key applications of 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one is its role in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The compound's ability to undergo nucleophilic substitution reactions makes it a preferred choice for researchers working on kinase inhibitors and GPCR-targeted therapies. Additionally, its fluoromethoxy group is of particular interest due to the increasing focus on fluorine-containing pharmaceuticals, which often demonstrate improved pharmacokinetic properties.

From a commercial perspective, the demand for CAS 1805780-86-2 has been steadily rising, driven by its utility in high-value research and development projects. Suppliers and manufacturers frequently list this compound under categories such as pharmaceutical intermediates and custom synthesis services. The compound's purity and stability are critical factors for buyers, leading to frequent searches for high-purity 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one and reliable CAS 1805780-86-2 suppliers.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one. This aligns with the broader industry shift toward reducing hazardous byproducts and optimizing reaction conditions. Topics such as catalytic bromination and solvent-free reactions are gaining traction, reflecting the compound's relevance in modern synthetic methodologies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one and ensure its quality. These methods are essential for verifying the compound's structure and purity, which are critical for its intended applications. Researchers often seek information on analytical protocols for brominated ketones and fluoromethoxy-substituted compounds to streamline their workflows.

The safety and handling of 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one are also important considerations. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Queries related to storage guidelines for CAS 1805780-86-2 and handling brominated compounds are common among laboratory personnel.

Looking ahead, the potential of 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one in emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs) is being actively investigated. These applications leverage the compound's reactive sites to create novel therapeutic agents, further expanding its utility in drug development. As the scientific community continues to explore its capabilities, CAS 1805780-86-2 remains a compound of significant interest.

In summary, 2-Bromo-1-(3-bromo-5-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1805780-86-2) is a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a focal point for synthetic chemists and drug discovery teams. With ongoing advancements in synthetic methodologies and growing demand for fluorinated and brominated building blocks, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.